As a thriving family of 2D nanomaterials, early transition metal carbides and carbonitrides (MXenes) are regarded as promising candidates in various applications. To enhance the mechanical robustness and environmental stability of MXenes, research on their polymer-based nanocomposites with improved oxidation and damage tolerance has attracted increasing attention. As a reinforcing and functional filler, MXenes can also endow polymer with desired thermal/electrical properties. Compared to the powder-based direct dispersion, assembling MXene nanosheets into MXene macrostructures (MMs) is proven as an effective strategy to unite with polymer. In particular, performance of the nanocomposites can be readily optimized by manipulating the structure of MMs and their interactions with polymer. In this Review, recent research progress on the MMs/polymer nanocomposites is summarized to provide a systematic understanding of the relationships among structures, fabrication techniques, and performance. Beyond diverse exfoliation methods for synthesizing MXene flakes, special attention is given to the assembly routes to construct mechanically robust macrostructures and hybrid techniques to build various MMs/polymer nanocomposites. Then, their applications in several areas of fundamental research and practical application are discussed, including heat/electrical conduction, electromagnetic shielding, and flexible devices. Finally, the challenges and perspectives are summarized to guide the future exploration for multifunctional MMs/polymer nanocomposites.

Rapid charge recombination has limited the application of black phosphorus (BP) as a visible light-responsive photocatalyst. Violet phosphorus (VP), another 2D phosphorus allotrope, has drawn extensive attention for its excellent semiconductor property. However, its photocatalytic activity for hydrogen (H2) evolution is yet to be studied. Herein, a VP/BP heterostructure using a phase engineering strategy is constructed, wherein few-layered VP is interlaced with BP to create a well-matched heterophase interface by virtue of their identical chemical compositions and different crystal phases. Experimental and theoretical calculations reveal that VP and BP exhibit strong interaction at the heterophase interface, which is found effective in accelerating photogenerated electron transfer from BP to VP for improved charge separation efficiency. After being decorated with a Rh cocatalyst, the VP/BP heterostructure with utilization of visible light up to 700 nm shows ≈3- and 210-times greater photocatalytic H2 evolution activity with respect to its counterparts. This study highlights feasibility of phase engineering and provides an alternative strategy in promoting charge separation as well as performance of photocatalyst.

In the last decades, the metal-assisted growth approach of semiconductor nanowires (NWs) has shown its potential in controlling crystal properties, such as crystal structure, composition, and morphology. Recently, literature reports have shown successful semiconductor NW growth with multiphase seed particles under growth conditions. Exploring alternative metal seeds and the mechanisms for growing semiconductor NWs is an exciting research field aiming to improve the control over the crystal growth process. Herein, the gallium phosphide (GaP) NW growth using Cu as seed particles inside an environmental transmission electron microscope is studied. In particular, the transformations of the Cu-rich seed particles during the nucleation and growth of GaP NWs are observed. The supply of a relatively high amount of Ga atoms by the precursor mixture led to a solid Cu-rich seed particle core covered by a liquid phase. Different growth dynamics within the two-phase seed particle resulted in local competition in NW growth. As a result, the GaP NW kinked into another growth direction by forming a new interface at the NW growth front. The generated results enable insights into fundamental processes occurring in the seed particle during growth, creating leverage points for controlling the NW morphology.

High-strength and high-toughness bio-based fibers attract broad interest in biomechanical applications. Herein, strong and tough organic–inorganic regenerated silk fibroin/hydroxyapatite (RSF/HAP) hybrid fibers are prepared using a single-channel microfluidic device. Calcium phosphate oligomers (CPOs) dispersed in the RSF matrix first grow into spherical amorphous calcium phosphates (ACPs), which then crystallize into needle-like HAPs under a humidity condition, mimicking the biomineralization in collagen bundles. HAPs are better aligned along the RSF/HAP fiber direction after poststretching, forming a highly ordered and densely packed microstructure within the fiber and thus facilitating highly dense noncovalent interactions between rigid inorganic HAP nanocrystals and flexible organic RSF matrix. The highly dense noncovalent interactions endow the organic–inorganic hybrid fibers with superior mechanical properties and twisted RSF/HAP fiber bundles demonstrate a remarkable tensile strength of 778 MPa, a high Young's modulus of 17.8 GPa, a large tensile strain of 19.9%, and an excellent toughness of 121 MJ m−3 after proper twisting treatments. RSF/HAP hybrid fibers also show good performances against static loading, dynamic impact, and extreme cold condition and they can maintain their mechanical properties down to −50 °C. Therefore, the fibers are strong and tough and the strategy is facile and efficient.

Reasonable regulation of iodine redox has gradually shown potential as a desirable cathodic reaction in zinc-based batteries, but suffers from poor cyclic reversibility caused by uncontrollable side reactions. Also, the irregular growth of dendrites and unavoidable occurrences of hydrogen evolution reaction in H2O-rich environment have become permanent topics in anodic zinc. Herein, a cross-linked gel based on carboxymethyl chitosan is proposed and serves as an artificial electrolyte interphase for zinc anode (marked as Zn-CMCS). Such a coating formed by crosslinking among a monodentate carboxyl group, a hydroxyl, an amino, and Zn2+ from adding solution closely adheres on the surface of the zinc foil with toughness, ductility, and ideal electrochemical kinetics. Additionally, its homogenized surface charge distribution provides a “flexible” substrate for zinc plating/stripping, resulting in a flat real-time interface. While introducing I−/I0 conversion by matching adsorptive activated carbon on carbon fiber cloth (AC-CFC) as cathode, the internal space restricted by CMCS gel enables the assembled Zn-CMCS/AC-CFC battery to exhibit a greatly improved reversibility under long-cycling condition within 28 000 cycles (measured for more than 2 years) in a narrow operating voltage range of 0.23 V.

Earth-abundant manganese (Mn) compounds have multifarious valence states that make Mn advantageous for electrochemical energy storage applications. Benefiting from the unity of opposites in redox chemistry, a novel aqueous all-Mn energy storage device (AMESD) based on the redox chemistry of Mn2+ is proposed, which is a simple-structured battery that can be initially assembled by two bare carbon fiber cloths (CFCs) and the electrolyte. Moreover, the effects of electrolyte optimization and the modification of CFCs on the energy storage performance of the novel battery are discussed. The device based on N-doped porous CFCs achieves the highest areal capacity of 1.46 mAh cm−2 (≈152.1 mAh g−1), along with an energy density of 1.10 mWh cm−2 and a power density of 9.66 mW cm−2. More impressively, the charge–discharge cycles at a capacity of 0.33 mWh cm−2 are performed 40 000 times and it can maintain a high-capacity retention rate of 93.5%. Even at a low current of 1 mA cm−2, the capacity retention rate after 100 cycles is maintained to 86%. Herein, a new option for low-cost, ultrastable aqueous battery design is provided and the possibility of Mn-based anodes for energy storage applications is explored.

The rigid yet polar polymers as matrices for organic-doped room-temperature phosphorescence (RTP) polymers are widely reported, but nonpolar rigid plastics such as polystyrene (PS) are thought to be ineffective matrix and rarely attempted. Herein, it is reported that PS–polyisoprene–PS (SIS) elastomer and rubber phase-containing high-impact PS (HIPS) can stabilize brighter and longer-lived organic RTP than PS as matrix; moreover, photoactivation time for RTP production is also greatly shortened. Three N-arylcarbazole derivatives are employed as dopants and afford the same regular results, and the afterglow lifetime of RTP elastomer is up to 1.22 s. Since the general rubbers such as polyisoprene are ineffective doping matrices and PS is not good matrix, the interface phase of polyphase polymers plays an important role in promoting and stabilizing triplet-state emission. Based on the different confined environments in various phase regions for organic dopants, a new stabilizing RTP mechanism is discussed to understand the unique stabilizing RTP effect of multiphase matrices. This study not only develops a high-performance RTP elastomer but also discloses a fresh strategy for enhancing RTP of organic-doped polymers.

Precise regulation of photogenic electron transfer path plays an important role in improving photocatalytic carbon dioxide reduction efficiency and product selectivity. Herein, under the guidance of density functional theory calculation, the interface chemical bond (CoN2 bond) at the atomic level is designed, and g-C3N4/CoCo-layered double hydroxide (LDH) heterostructure is manufactured. CoCo-LDH with water oxidation ability and g-C3N4 were combined to construct S-scheme heterojunction with redox ability. The valence band and conduction band of g-C3N4 and CoCo-LDH are precisely connected by the interfacial CoN2 bond, which realizes the high-speed transfer of electron transport. Despite the absence of cocatalyst, the heterojunction exhibits high water oxidation and carbon reduction capacity due to the precise regulation of CoN2 bonds. Theoretical calculations and experimental results show that the addition of CoCo-LDH: reduces the oxidation overpotential of water to provide more H protons; regulates the delocalization charge of g-C3N4; and reduces the energy barrier of the CO2 intermediate (*COOH) in the reduction half-reaction. The results show that the selectivity of carbon-based substances in the products was 100%, and the optimal CO yield was 71.39 μmol g−1 h−1, which is among the highest values of g-C3N4-based photocatalysts.

Pseudocapacitive materials with surface-redox reactions are capable of realizing high capacities at ultrahigh rates; however, it remains a challenge in the synthesis of active components with high surface area to boost surface-redox sodiation but restrain side reactions. Herein, a two-step, topochemical synthesis of 2D mesoporous TiN (2D-meso-TiN) with high surface area and rich mesoporosities is presented. It is demonstrated that the sodium-ion storage mechanism of TiN anode is based on the existence of surficial titanium oxides via redox reactions between Ti4+ and Ti3+. The interconnected, highly conductive 2D-meso-TiN with high surface area largely increases the pseudocapacitive capacities, leading to a high capacity of 160/93 mAh g−1 at 0.1/10 A g−1, which is much higher than 2D-TiN (120/72 mAh g−1) and commercial TiN nanoparticles (57/30 mAh g−1). The surface-redox (de)sodiation undergoes no destruction of crystalline TiN, which enables high initial coulombic efficiency and long-term cycles. Furthermore, a novel hybrid sodium-ion capacitor consisting of 2D-meso-TiN anode and Na3V2(PO4)3 cathode is assembled without any presodiation treatments. The hybrid capacitor delivers both high energy density (94 Wh kg−1 at 64 W kg−1) and high power density (38 Wh kg−1 at 4.4 kW kg−1), as well as long cycling stability.

The thriving of Internet-of-Things and integrated wireless sensor networks has brought an unprecedented demand for sustainable micro-Watt-scale power supplies. Development of high-performing micro-thermoelectric generator (μ-TEG) that can convert waste thermal energy into electricity and provide sustainable micro-Watt-scale power is therefore extremely timely and important. Herein, a significant advance in the development of earth-abundant, nontoxic thermoelectric materials of aluminum-doped zinc oxide (AZO) is presented. Through nanostructure engineering using a novel in situ O2 plasma treatment, AZO films are demonstrated with ultralow thermal conductivity of 0.16 W m−1 K−1 which is the lowest reported in the literature. This nanostructured film yields a power factor of 294 μW m−1 K−2 at 563 K and has resulted in a state-of-the-art ZT of 0.11 at room temperature and 0.72 at 563 K for AZO thin films. Furthermore, the fabrication and testing of a prototype lateral μ-TEG are reported based on the AZO thin film which achieves a power output of 1.08 nW with an applied temperature difference of 16.9 °C.